3-(3,6-dichloro-9H-carbazol-9-yl)propanohydrazide

• IUPAC Name: 3-(3,6-dichlorocarbazol-9-yl)propanehydrazide
• InChI: InChI=1S/C15H13Cl2N3O/c16-9-1-3-13-11(7-9)12-8-10(17)2-4-14(12)20(13)6-5-15(21)19-18/h1-4,7-8H,5-6,18H2,(H,19,21)
• InChI Key: JMPSXEYKMMRZKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C3=C(N2CCC(=O)NN)C=CC(=C3)Cl
• Molecular Formula: C15H13Cl2N3O
• Molecular Weight: 322.2 g/mol

Description

“3-(3,6-dichloro-9H-carbazol-9-yl)propanohydrazide” is a compound used as a molecular building block. It has a molecular formula of C15H13Cl2N3O and a molecular weight of 322.2.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the formula C15H13Cl2N3O. This indicates that the compound contains 15 carbon atoms, 13 hydrogen atoms, 2 chlorine atoms, 3 nitrogen atoms, and 1 oxygen atom.

Scientific Research Applications

Neurodegenerative Diseases

• Bioinformatic Characterization for Brain Disorders : A study focused on the synthesis of Schiff bases, derivatives of (EZ)-N′-benzylidene-(2RS)-2-(6-chloro-9H-carbazol-2-yl)propanehydrazide, revealing their potential as neuropsychiatric drugs. These compounds were suggested for treating neurodegenerative disorders like Alzheimer’s disease due to their drug-likeness features (Avram et al., 2021).

Antimicrobial Properties

• Novel Antimicrobial Agents : Research on the synthesis of novel antimicrobial agents based on 6-chloro-9H-carbazol derivatives demonstrated significant antimicrobial activity, especially against E. coli and C. albicans, along with anti-biofilm activity against P. aeruginosa (Bordei (Telehoiu) et al., 2020).
• Antimicrobial Activity of 9H-carbazole Derivatives : Another study highlighted the synthesis of new heterocyclic derivatives from 9H-carbazole, which were evaluated as antimicrobial agents, showing promise in this domain (Salih, Salimon, & Yousif, 2016).

Biological and Chemical Applications

• Cell Imaging and Photophysical Properties : A cationic iridium(III) complex with carbazole ligands was studied for its photophysical properties, demonstrating potential in organic vapor sensing and cell imaging applications (Shan et al., 2012).
• Electrochemical Synthesis for Electrochromic Applications : The electrochemical synthesis of polycarbazole films from N-phenyl-3,6-bis(N-carbazolyl)carbazoles showed significant electrochromic behavior, suggesting potential applications in electrochromic devices (Hsiao & Lin, 2016).

Mechanism of Action

The mechanism of action of “3-(3,6-dichloro-9H-carbazol-9-yl)propanohydrazide” is not well-documented. As a molecular building block, it may be used to construct more complex molecules for various research applications.